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Compound of Interest

Compound Name: C31H33N3O7S

Cat. No.: B15173839 Get Quote

Technical Guide: Physicochemical Properties of
C31H33N3O7S
Audience: Researchers, scientists, and drug development professionals.

Core Compound: Cyclopentyl N-[1-(hydroxymethyl)-3-[[2-methoxy-4-[(2-

methylphenyl)sulfonylcarbamoyl]phenyl]methyl]indol-5-yl]carbamate

Compound Identification and Overview
The chemical formula C31H33N3O7S corresponds to the compound identified as cyclopentyl

N-[1-(hydroxymethyl)-3-[[2-methoxy-4-[(2-methylphenyl)sulfonylcarbamoyl]phenyl]methyl]indol-

5-yl]carbamate. This technical guide provides an in-depth overview of its predicted

physicochemical properties and outlines standardized experimental protocols for their

determination. Due to the limited availability of specific experimental data for this compound in

the public domain, this guide focuses on established methodologies for characterizing such

organic molecules.

Physicochemical Data
The following table summarizes the available predicted physicochemical properties for

C31H33N3O7S. It is important to note that these values are computationally derived and await

experimental verification.
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Property Value Source

Molecular Formula C31H33N3O7S PubChem

Molecular Weight 591.7 g/mol PubChem

Monoisotopic Mass 591.2039 Da PubChem

XlogP3 5.5 PubChem

Hydrogen Bond Donor Count 3 PubChem

Hydrogen Bond Acceptor

Count
8 PubChem

Rotatable Bond Count 9 PubChem

Experimental Protocols for Physicochemical
Characterization
Detailed experimental procedures are crucial for the accurate determination of a compound's

physicochemical properties. The following sections describe standard protocols for key

measurements.

Melting Point Determination
The melting point is a critical indicator of a compound's purity. Pure crystalline solids typically

exhibit a sharp melting point range of 0.5-1.0°C[1].

Protocol: Capillary Method using a Melting Point Apparatus

Sample Preparation: A small amount of the finely powdered dry sample is packed into a

capillary tube to a height of 1-2 mm[2][3].

Apparatus Setup: The capillary tube is placed in the heating block of a melting point

apparatus, and the temperature is gradually increased[4].

Initial Determination: A rapid heating rate is used to get an approximate melting point range.
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Accurate Determination: The procedure is repeated with a fresh sample, and the heating rate

is slowed to 1-2°C per minute as the approximate melting point is approached[1].

Data Recording: The temperature at which the first drop of liquid appears (T1) and the

temperature at which the entire sample becomes liquid (T2) are recorded. The melting point

range is reported as T1-T2[3][4].
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Sample Preparation Measurement

Finely Powder Compound Pack into Capillary Tube Place in Apparatus Heat Slowly (1-2°C/min) Observe Melting Record T1 and T2

Start: Small Amount of Compound

Add 1 mL of Solvent

Vortex for 1 minute

Observe for Dissolution

Soluble

Yes

Insoluble

No

Test in Aqueous Acid/Base

Soluble (Ionized Form)

Dissolves

Remains Insoluble

No Change

C31H33N3O7S Target Identification Assays Downstream Pathway Analysis Cellular/Physiological Effect
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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